4-Chloro-6-(3,4-difluorophenyl)-2-methylpyrimidine
Overview
Description
4-Chloro-6-(3,4-difluorophenyl)-2-methylpyrimidine (4C6DFPM) is a synthetic compound that has been studied for its potential application in a variety of scientific fields. 4C6DFPM is a pyrimidine derivative that contains a chloro group and a difluorophenyl group. It has been found to have a wide range of properties and applications, including being used as a fluorescent probe, a catalyst, and a reagent in organic synthesis.
Scientific Research Applications
Organic Peroxide Reactions
Kropf and Ball (1976) investigated the reactions involving 4-Chloro-6-methylpyrimidine, which is structurally related to 4-Chloro-6-(3,4-difluorophenyl)-2-methylpyrimidine. They studied its reactivity with barium-tert-butylperoxide and the radical-type rearrangement of the peroxides, yielding various pyrimidinones and pyridines (Kropf & Ball, 1976).
Synthesis in Pharmaceutical Industries
Patil et al. (2008) discussed the synthesis of 4,6-Dihydroxy-2-methylpyrimidine, a compound similar to this compound, highlighting its importance as a precursor in the preparation of high explosives and medicinal valued products (Patil, Jadhav, Radhakrishnan, & Soman, 2008).
Role in Synthetic Anticancer Drug Production
Lei-ming (2012) researched the synthesis of 4,6-Dichloro-2-methylpyrimidine, an important intermediate in the production of the synthetic anticancer drug dasatinib, providing insights into the pharmaceutical applications of similar compounds (Lei-ming, 2012).
Molecular Docking and Pharmaceutical Applications
Aayisha et al. (2019) conducted a detailed study on a molecule structurally related to this compound, focusing on its role in the treatment of hypertension and as a potential imidazoline receptor agonist. This highlights the significance of similar compounds in pharmaceutical research (Aayisha, Devi, Janani, Muthu, Raja, & Sevvanthi, 2019).
Pyrimidine Derivatives as HIV and Kinesin Eg5 Inhibitors
Al-Masoudi, Kassim, and Abdul-Reda (2014) synthesized a series of pyrimidine derivatives, demonstrating their potential as HIV and Kinesin Eg5 inhibitors. This study reflects the therapeutic potential of similar pyrimidine compounds in treating various diseases (Al-Masoudi, Kassim, & Abdul-Reda, 2014).
Kinetics and Mechanism Studies
Wei et al. (1987) studied the kinetics and mechanism of the fluorination of a compound closely related to this compound, providing valuable insights into the chemical reactivity of such compounds (Wei, Yi-Xing, Zheng-hua, & Kong-chang, 1987).
properties
IUPAC Name |
4-chloro-6-(3,4-difluorophenyl)-2-methylpyrimidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClF2N2/c1-6-15-10(5-11(12)16-6)7-2-3-8(13)9(14)4-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZPKLXRYYYZPII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)C2=CC(=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.